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Compound of Interest

Compound Name: 3-Hydrazinyl-2-nitropyridine

Cat. No.: B1313832

An In-depth Technical Guide to 3-Hydrazinyl-2-
nitropyridine

This technical guide provides a comprehensive overview of the chemical structure, IUPAC
nomenclature, and physico-chemical properties of 3-Hydrazinyl-2-nitropyridine. It is intended
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Structure and IUPAC Name
IUPAC Name: (2-nitro-3-pyridinyl)hydrazine[1]
Molecular Formula: CsHsN4O2[1]

CAS Number: 57115-43-2[2]

Chemical Structure:
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Image source: PubChem CID 12249290

Physico-Chemical Properties

The following table summarizes the key quantitative data for 3-Hydrazinyl-2-nitropyridine.

Property Value Source

Molecular Weight 154.13 g/mol [2]

Monoisotopic Mass 154.04907 Da [1]

XlogP (predicted) 0.8 [1]
C1=CC(=C(N=C1)--INVALID-

SMILES [1]
LINK--[O-)NN

INChl=1S/C5H6N402/c6-8-4-

InChl 2-1-3-7-5(4)9(10)11/h1- [1]
3,8H,6H2
YNLZQSXUZWRKPF-

InChliKey [1]

UHFFFAOYSA-N

Predicted Collision Cross Section:[1]
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Adduct m/z Predicted CCS (A2
[M+H]* 155.05635 124.1
[M+Na]* 177.03829 131.2
[M-H]- 153.04179 126.5
[M+NHa4]* 172.08289 142.1
[M+K]+ 193.01223 125.8
[M+H-H20]* 137.04633 121.9
[M+HCOO]~ 199.04727 151.3
[M+CHsCOO]- 213.06292 173.0
[M+Na-2H]- 175.02374 134.7
[M]*+ 154.04852 119.8
[M]~ 154.04962 119.8

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3-Hydrazinyl-2-

nitropyridine was not found in the reviewed literature, a common synthetic route for analogous

hydrazinylpyridines involves the nucleophilic substitution of a halogenated pyridine precursor

with hydrazine hydrate. For instance, the synthesis of the isomeric 2-hydrazinyl-3-nitropyridine

is achieved by reacting 2-chloro-3-nitropyridine with hydrazine hydrate in acetonitrile.[3] A

similar approach is employed for the synthesis of 3-chloro-2-hydrazinopyridine, where 2,3-

dichloropyridine is reacted with hydrazine hydrate.[4][5]

Based on these established methods, a proposed experimental protocol for the synthesis of 3-

Hydrazinyl-2-nitropyridine is outlined below.

Proposed Synthesis of 3-Hydrazinyl-2-nitropyridine:

A solution of 3-halo-2-nitropyridine (e.g., 3-chloro-2-nitropyridine or 3-bromo-2-nitropyridine) in

a suitable polar solvent, such as acetonitrile or ethanol, is treated with an excess of hydrazine
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hydrate. The reaction mixture is typically stirred at a controlled temperature, ranging from room
temperature to reflux, until the starting material is consumed, as monitored by an appropriate
technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS). Upon completion, the reaction mixture is concentrated under reduced
pressure. The resulting crude product can then be purified by recrystallization or column
chromatography to yield 3-Hydrazinyl-2-nitropyridine.

Logical Workflow for Proposed Synthesis

The following diagram illustrates the logical workflow for the proposed synthesis of 3-
Hydrazinyl-2-nitropyridine.

Starting Material: In polar solvent
3-Halo-2-nitropyridine
Reagent:
Hydrazine Hydrate

Nucleophilic Aromatic

PUiIEEE Final Product:
Substitution Reaction

Recrystallization or . " -
Column Chromatography 3-Hydrazinyl-2-nitropyridine

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 3-Hydrazinyl-2-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Hydrazinyl-2-nitropyridine chemical structure and
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313832#3-hydrazinyl-2-nitropyridine-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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